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Compound of Interest

Compound Name: Manganese;tetrahydrate

Cat. No.: B074611 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the crystal structure of

manganese(II) sulfate tetrahydrate (MnSO₄·4H₂O), a compound of interest in various chemical

and pharmaceutical applications. This document details the experimental protocols for its

synthesis and crystallographic analysis, presents key structural data in a clear, tabular format,

and visualizes the experimental workflow and structural relationships.

Introduction
Manganese(II) sulfate tetrahydrate, known mineralogically as ilesite, is a hydrated inorganic

salt. Understanding its precise three-dimensional atomic arrangement is crucial for predicting

its chemical behavior, stability, and potential interactions in various systems. This guide is

based on the single-crystal X-ray diffraction study conducted by Held and Bohatý in 2002,

which provided a definitive determination of its crystal structure.

Experimental Protocols
Crystal Synthesis
Single crystals of manganese(II) sulfate tetrahydrate were synthesized via a controlled

neutralization reaction followed by heating.

Methodology:
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An aqueous solution is prepared containing sulfuric acid, manganese(II) sulfate

monohydrate, and ethylenediamine in a 1:1:1 molar ratio.

The solution is heated to 340 K (67 °C).

Upon cooling, single crystals of MnSO₄·4H₂O precipitate from the solution.

Due to the instability of the tetrahydrate form in air, the obtained crystals should be stored in

an inert liquid, such as paraffin oil, to prevent dehydration.

Single-Crystal X-ray Diffraction Analysis
The determination of the crystal structure was performed using single-crystal X-ray diffraction.

Methodology:

Crystal Mounting: A suitable single crystal of MnSO₄·4H₂O was selected and mounted on a

goniometer head.

Data Collection:

Diffractometer: Nonius KappaCCD diffractometer

Radiation Source: Mo Kα radiation (λ = 0.71073 Å)

Temperature: Data was collected at a constant temperature of 293 K.

Data Processing: The collected diffraction data was processed to yield a set of unique

reflections.

Structure Solution and Refinement:

The crystal structure was solved using direct methods with the SHELXS97 software.

The structural model was then refined using the SHELXL97 software.

Molecular graphics were generated using ORTEPIII.
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Data Presentation
The crystallographic data for manganese(II) sulfate tetrahydrate is summarized in the following

tables.

Crystal Data and Structure Refinement
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Parameter Value

Chemical Formula MnSO₄·4H₂O

Formula Weight 223.07 g/mol

Crystal System Monoclinic

Space Group P2₁/n

Unit Cell Dimensions

a 5.9783(1) Å

b 13.8090(2) Å

c 8.0481(1) Å

α 90°

β 90.800(1)°

γ 90°

Volume 664.13(2) Å³

Z (Formula units/cell) 4

Calculated Density 2.229 g/cm³

Absorption Coefficient (μ) 2.659 mm⁻¹

F(000) 452

Data Collection

Temperature 293 K

Radiation Mo Kα (λ = 0.71073 Å)

Refinement

R-factor 0.027

wR-factor 0.073
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Selected Bond Lengths and Angles
The coordination environment of the manganese(II) ion and the geometry of the sulfate anion

are presented below.

Bond Length (Å) Angle Angle (°)

Manganese

Coordination

Mn—O1 2.172(2) O1—Mn—O2 91.59(7)

Mn—O2 2.171(2) O1—Mn—O5 89.10(7)

Mn—O5 2.158(2) O1—Mn—O6 177.30(8)

Mn—O6 2.195(2) O1—Mn—O7 88.34(8)

Mn—O7 2.180(2) O1—Mn—O8 90.13(7)

Mn—O8 2.172(2) O2—Mn—O5 178.50(8)

Sulfate Geometry

S—O1 1.485(2) O1—S—O2 109.47(9)

S—O2 1.480(2) O1—S—O3 109.52(10)

S—O3 1.481(2) O1—S—O4 109.43(10)

S—O4 1.465(2) O2—S—O3 109.49(10)

O2—S—O4 109.51(9)

O3—S—O4 109.27(10)

Visualization of Workflows and Relationships
Experimental Workflow
The following diagram illustrates the key steps in the synthesis and structural analysis of

manganese(II) sulfate tetrahydrate.
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Crystal Synthesis

Crystal Structure Analysis

Prepare Aqueous Solution
(H₂SO₄ + MnSO₄·H₂O + Ethylenediamine)

Heat Solution to 340 K

Cool Solution to Precipitate Crystals

Store Crystals in Paraffin Oil

Mount Single Crystal

Select Crystal

X-ray Diffraction Data Collection
(Nonius KappaCCD, 293 K)

Data Processing

Structure Solution (SHELXS97)

Structure Refinement (SHELXL97)

Generate Molecular Graphics (ORTEPIII)

Click to download full resolution via product page

Experimental workflow for MnSO₄·4H₂O analysis.
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Structural Relationship Diagram
This diagram shows the logical relationship between the chemical formula, crystal system, and

space group of manganese(II) sulfate tetrahydrate.

Chemical Formula
MnSO₄·4H₂O

Crystal System
Monoclinic

Determines

Space Group
P2₁/n

Constrains to

Click to download full resolution via product page

Structural hierarchy of MnSO₄·4H₂O.
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[https://www.benchchem.com/product/b074611#manganese-ii-sulfate-tetrahydrate-crystal-
structure-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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